2-(4-chlorophenyl)-N-[2-(4-chlorophenyl)-2-oxoethyl]-N,N-dimethyl-2-oxo-1-ethanaminium bromide

• IUPAC Name: bis[2-(4-chlorophenyl)-2-oxoethyl]-dimethylazanium;bromide
• InChI: InChI=1S/C18H18Cl2NO2.BrH/c1-21(2,11-17(22)13-3-7-15(19)8-4-13)12-18(23)14-5-9-16(20)10-6-14;/h3-10H,11-12H2,1-2H3;1H/q+1;/p-1
• InChI Key: RTHIEJZMRWBXLI-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(CC(=O)C1=CC=C(C=C1)Cl)CC(=O)C2=CC=C(C=C2)Cl.[Br-]
• Molecular Formula: C18H18BrCl2NO2
• Molecular Weight: 431.1 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing chlorophenyl groups and the quaternary ammonium center. It might undergo reactions typical of other quaternary ammonium compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. Quaternary ammonium compounds are generally water-soluble and have high melting points.

Scientific Research Applications

Environmental Impact of Similar Compounds

• Studies have highlighted the environmental persistence and transformation of chlorophenyl compounds like DDT and its metabolites, demonstrating their significant environmental impact and potential for bioaccumulation. The research suggests a need for further understanding of the environmental fate of such compounds, including their volatility, stability in soil, and accumulation in aquatic life (Ricking & Schwarzbauer, 2012).

Bromine-Containing Compounds in the Environment

• A review on novel brominated flame retardants (NBFRs) in indoor environments, consumer goods, and food discusses the occurrence and risks associated with these compounds. The study emphasizes the need for more comprehensive research on the environmental fate and toxicity of NBFRs to address large knowledge gaps (Zuiderveen, Slootweg, & de Boer, 2020).

Synthetic Organic Chemistry Innovations

• Research in synthetic organic chemistry has led to the development of new N-acylation reagents, which are crucial for a variety of chemical transformations. This work underscores the importance of continuous innovation in chemical synthesis techniques and reagents, which could be relevant for the synthesis and application of complex compounds like the one you're interested in (Kondo & Murakami, 2001).

Mechanism of Action

The mechanism of action of quaternary ammonium compounds often involves disruption of cell membranes, but the specific mechanism of action for this compound is not known.

Safety and Hazards

Like other quaternary ammonium compounds, this compound may be harmful if swallowed, inhaled, or comes into contact with the skin. It may also be harmful to the environment.